Cas no 18418-53-6 (Urea, N,N'-bis[3-(trimethoxysilyl)propyl]-)
Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N,N'-bis[3-(trimethoxysilyl)propyl]-
- N,N'-BIS(3-TRIMETHOXYSILYLPROPYL)UREA
- N,N-bis(3-Trimethoxysilylpropyl)urea
- Bis(trimethylsilyl)bisphenol A-monomer for substitution polymerization
- 18418-53-6
- bis(trimethoxysilylpropyl)urea
- SCHEMBL254189
- MFCD26792606
- AKOS030529971
- 1,3-bis(3-trimethoxysilylpropyl)urea
- FS-3990
- Bis(trimethylsilyl)bisphenol A - monomer for substitution polymerization
- N,N'-BIS(3-TRIMETHOXYSILYLPROPYL)UREA, 95%
- G79303
- HSDGFGSXXVWDET-UHFFFAOYSA-N
-
- MDL: MFCD26792606
- Inchi: 1S/C13H32N2O7Si2/c1-17-23(18-2,19-3)11-7-9-14-13(16)15-10-8-12-24(20-4,21-5)22-6/h7-12H2,1-6H3,(H2,14,15,16)
- InChI Key: HSDGFGSXXVWDET-UHFFFAOYSA-N
- SMILES: [Si](CCCNC(NCCC[Si](OC)(OC)OC)=O)(OC)(OC)OC
Computed Properties
- Exact Mass: 382.19600
- Monoisotopic Mass: 384.17480443g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.5Ų
Experimental Properties
- PSA: 87.28000
- LogP: 2.48060
Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N934207-25g |
N,N-bis(3-Trimethoxysilylpropyl)urea |
18418-53-6 | 95% | 25g |
¥900.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N934207-100g |
N,N-bis(3-Trimethoxysilylpropyl)urea |
18418-53-6 | 95% | 100g |
¥2,970.00 | 2022-09-01 | |
| abcr | AB182046-25 g |
Bis(trimethoxysilylpropyl)urea, 95%; . |
18418-53-6 | 95% | 25 g |
€65.00 | 2023-07-20 | |
| abcr | AB182046-25g |
Bis(trimethoxysilylpropyl)urea, 95%; . |
18418-53-6 | 95% | 25g |
€72.00 | 2024-06-10 | |
| 1PlusChem | 1P007SYB-25g |
Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- |
18418-53-6 | 95% | 25g |
$445.00 | 2024-06-18 | |
| A2B Chem LLC | AD63315-25g |
Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- |
18418-53-6 | 95% | 25g |
$308.00 | 2024-04-20 | |
| A2B Chem LLC | AD63315-2kg |
Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- |
18418-53-6 | 95% | 2kg |
$906.00 | 2024-04-20 | |
| A2B Chem LLC | AD63315-1g |
Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- |
18418-53-6 | 95% | 1g |
$150.00 | 2024-04-20 | |
| A2B Chem LLC | AD63315-5g |
Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- |
18418-53-6 | 95% | 5g |
$178.00 | 2024-04-20 | |
| abcr | AB182046-100g |
Bis(trimethoxysilylpropyl)urea, 95%; . |
18418-53-6 | 95% | 100g |
€195.00 | 2024-06-10 |
Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Urea, N,N'-bis[3-(trimethoxysilyl)propyl]-
Urea, N,N'-bis[3-(trimethoxysilyl)propyl]-: A Versatile Silane Coupling Agent for Advanced Biomedical Applications
Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- (CAS No. 18418-53-6) is a multifunctional silane coupling agent that has garnered significant attention in the field of biomedical materials due to its unique chemical structure and functional properties. This compound features a urea backbone bridging two trimethoxysilyl groups, which are strategically positioned on a propyl chain. The trimethoxysilyl groups enable strong covalent bonding with inorganic substrates such as silica, glass, and metal oxides, while the urea moiety provides hydrophilic and hydrogen-bonding capabilities for interactions with biological systems. Recent advancements in surface functionalization and biocompatibility enhancement have further solidified its role as a critical component in next-generation biomedical devices.
The molecular architecture of Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- is designed to address challenges in material surface modification for applications ranging from drug delivery systems to implantable medical devices. The trimethoxysilyl groups act as reactive anchors, facilitating the formation of stable siloxane bonds with inorganic surfaces. This bonding mechanism is particularly advantageous in biocompatible coatings, where the stability of the interface is critical for long-term functionality. The urea segment, on the other hand, introduces polar functionalities that can modulate surface energy and enhance interactions with biological molecules, such as proteins and cells.
Recent studies have highlighted the potential of Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- in surface functionalization for nanomedicine applications. Researchers have demonstrated its utility in creating hydrophilic coatings on polymeric nanoparticles, which improve the dispersion stability and cellular uptake of drug-loaded carriers. For instance, a 2023 study published in Advanced Healthcare Materials reported that Urea, N,N'-bis[3-(trimethoxysilyl)propyl]--modified nanoparticles exhibited enhanced targeting efficiency in in vivo models of cancer therapy. The hydrophilic nature of the urea moiety reduced nonspecific protein adsorption, while the silane groups ensured robust adhesion to the nanoparticle surface.
Another area of active research involves the use of Urea, N. N'-bis[3-(trimethoxysilyl)propyl]- in biocompatible coatings for medical implants. The compound's ability to form durable, hydrophilic layers on titanium and stainless steel substrates has been extensively explored. A 2024 review in Biomaterials Science emphasized the role of Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- in reducing biofouling and inflammatory responses in implantable devices. The silane groups create a stable interface, while the urea segment promotes the adsorption of anti-inflammatory proteins, thereby mitigating adverse biological reactions.
From a synthetic perspective, the preparation of Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- involves a multi-step process that includes the coupling of trimethoxysilyl groups with urea functionalities. This synthesis typically requires controlled conditions to ensure the formation of high-purity products, as impurities can compromise the performance of the final material. Recent advancements in green chemistry have enabled more sustainable synthesis methods, reducing the environmental impact of silane coupling agents. For example, a 2023 study in Green Chemistry described an eco-friendly approach using microwave-assisted synthesis to produce Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- with minimal energy consumption and waste generation.
The biocompatibility of Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- has been rigorously evaluated in various in vitro and in vivo studies. In cell culture experiments, the compound has been shown to support the adhesion and proliferation of fibroblasts and endothelial cells, which is crucial for the integration of biomaterials with surrounding tissues. Additionally, in vivo studies have demonstrated its safety profile in animal models, with no significant cytotoxicity or genotoxicity observed. These findings underscore its potential for use in regenerative medicine and soft tissue engineering.
Looking ahead, the application of Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- is expected to expand into emerging areas such as smart biomaterials and biodegradable systems. Researchers are exploring its integration with responsive polymers to create materials that can adapt to physiological changes, such as pH or temperature variations. For instance, a 2024 study in ACS Biomaterials Science & Engineering demonstrated the use of Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- in the fabrication of stimuli-responsive hydrogels for controlled drug release. The silane groups provided structural stability, while the urea segment enabled dynamic interactions with the surrounding environment.
In conclusion, Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- represents a pivotal innovation in the field of biomedical materials. Its unique chemical structure enables versatile applications in surface functionalization, biocompatible coatings, and nanomedicine. As research continues to uncover its potential, this compound is poised to play a central role in the development of advanced biomedical technologies. The ongoing exploration of sustainable synthesis methods and novel applications further highlights its significance in addressing the evolving challenges of modern healthcare.
Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- is not only a critical component in the development of biocompatible materials but also a testament to the power of chemical engineering in advancing biomedical science. Its ability to bridge inorganic and organic systems with precision and efficiency underscores the importance of silane coupling agents in creating interdisciplinary solutions for complex medical challenges. As the field continues to evolve, the role of Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- is expected to grow, driving innovation in healthcare technologies and biomedical research.
For further information on the synthesis, applications, and biocompatibility of Urea, N,N'-bis[3-(trimethoxysilyl)propyl]-, researchers and industry professionals are encouraged to consult recent publications in Advanced Materials, Biomaterials, and ACS Applied Materials & Interfaces. These resources provide in-depth insights into the latest advancements and potential future directions of this remarkable compound.
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